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Compound of Interest

Compound Name: Maltose monohydrate-d14

Cat. No.: B12408518 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Maltose Monohydrate-d14, a

deuterated form of maltose monohydrate, for researchers, scientists, and professionals in drug

development. This document outlines its chemical structure, molecular weight, and potential

applications, presenting data in a clear, accessible format.

Core Data Summary
Quantitative information for Maltose Monohydrate-d14 is summarized in the table below,

offering a direct comparison with its non-labeled counterpart.

Property Maltose Monohydrate-d14 Maltose Monohydrate

Molecular Formula C₁₂H₁₀D₁₄O₁₂ C₁₂H₂₄O₁₂

Molecular Weight 374.40 g/mol [1][2] 360.31 g/mol [3][4]

Alternate Name

4-O-α-D-[UL-

d14]Glucopyranosyl-D-[UL-

d14]glucose[1]

4-O-α-D-Glucopyranosyl-D-

glucose[5]
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Maltose monohydrate-d14 is a stable isotope-labeled version of maltose monohydrate, where

14 non-exchangeable hydrogen atoms have been replaced by deuterium.[6] This uniform

labeling makes it a valuable tool in various research applications. Maltose itself is a

disaccharide composed of two α-D-glucose units linked by an α-1,4 glycosidic bond.[5] The

monohydrate form indicates the presence of one molecule of water per molecule of maltose.

Chemical Structure of Maltose-d14
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Caption: Chemical structure of Maltose-d14.

Experimental Applications and Protocols
Stable isotope-labeled compounds like Maltose monohydrate-d14 are primarily used as

tracers in research.[6] The deuterium labeling allows for the differentiation and quantification of

molecules in complex biological systems.

Potential Experimental Workflows
Below are logical workflows illustrating the use of Maltose Monohydrate-d14 in research.
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Metabolic Tracing Protocol
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Use in Drug Development

Administer Drug with
Maltose-d14 as Tracer

Monitor Drug's Effect on
Maltose Metabolism

Quantify Maltose-d14 and its
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Pharmacodynamic Profiles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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